Superlow load of nanosized MnO on a porous carbon matrix from wood fibre with superior lithium ion storage performance†

Journal of Materials Chemistry A Pub Date: 2014-10-13 DOI: 10.1039/C4TA04471A

Abstract

A facile synthesis of an MnO/C nanocomposite material consisting of 5.3 wt% of MnO on the surface of porous carbon is introduced. Equally distributed nanosized MnO particles and the porous carbon matrix have fully developed a synergistic effect to achieve superior lithium ion storage performance. Using the MnO/C nanocomposite material as the anode of a Li-ion battery, a high discharge capacity of 952 mA h g−1 has been obtained at a current density of 0.1 A g−1 with a stable cycling performance over 100 charge–discharge cycles.

Graphical abstract: Superlow load of nanosized MnO on a porous carbon matrix from wood fibre with superior lithium ion storage performance
Superlow load of nanosized MnO on a porous carbon matrix from wood fibre with superior lithium ion storage performance†
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